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Disclaimer: Specific safety data sheet (SDS) and official disposal procedures for UM-164 are
not readily available in the public domain. The following guidelines are based on general best
practices for the disposal of potent, biologically active small molecules in a laboratory setting.
Researchers must consult their institution's Environmental Health and Safety (EHS)
department for specific protocols and to ensure compliance with local, state, and federal
regulations.

UM-164 is a potent dual c-Src/p38 kinase inhibitor, and as with any active pharmacological
agent, requires careful handling and disposal to ensure personnel safety and environmental
protection.[1][2][3][4][5] The following procedures provide a framework for the safe
management of UM-164 waste.

l. Immediate Safety and Handling Precautions

Prior to handling UM-164, it is crucial to be familiar with its properties.
Personal Protective Equipment (PPE):

o Gloves: Wear appropriate chemical-resistant gloves.
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e Eye Protection: Use safety glasses or goggles.
e Lab Coat: A standard laboratory coat is required.
Engineering Controls:

 All handling of UM-164, especially in its powdered form, should be conducted in a well-
ventilated area, preferably within a chemical fume hood.

Il. Step-by-Step Disposal Procedures

The proper disposal of UM-164 waste is contingent on its form (solid, liquid, or contaminated
materials).

Step 1: Waste Segregation

¢ Solid Waste: Collect unused or expired UM-164 powder in its original container or a clearly
labeled, sealed container. This also includes any materials heavily contaminated with solid
UM-164.

e Liquid Waste: Solutions containing UM-164 should be collected in a designated, sealed, and
clearly labeled hazardous waste container. Do not mix with other incompatible waste
streams.[6]

o Contaminated Labware: Disposable items such as pipette tips, centrifuge tubes, and gloves
that have come into contact with UM-164 should be collected in a designated, sealed
container or bag for hazardous waste.[7]

Step 2: Labeling

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
("UM-164"), and the approximate concentration and quantity. Follow your institution's specific
labeling requirements.[8]

Step 3: Storage

» Store waste containers in a designated, secure area away from general laboratory traffic.
Ensure containers are sealed to prevent leaks or spills.
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Step 4: Scheduling Waste Pickup

» Contact your institution's EHS department to schedule a pickup for the hazardous waste. Do
not dispose of UM-164 down the drain or in regular trash.[8]

lll. Quantitative Data for UM-164

The following table summarizes key quantitative information for UM-164 based on available

research.
Property Value Source
Molecular Weight 640.68 g/mol [1][3]
Formula C30H31F3N803S [1]
CAS Number 903564-48-7 [1]
Solubility (25°C) DMSO 5 mg/mL [1]
-20°C for 3 years; 4°C for 2
Storage (Powder) [1]
years
-80°C for 6 months; -20°C for 1
Storage (In solvent) [1]
month
Binding Constant (Kd) for c-Src 2.7 nM [11[3]
Average GI50 in TNBC cell
] 160 nmol/L [3]
lines
IC50 for cell motility and
50 nmol/L [3]

invasion

IV. Experimental Protocols Cited

While specific disposal protocols for UM-164 are not detailed in the provided search results, the
general principles of handling hazardous laboratory waste are well-established. The
procedures outlined above are a synthesis of these general protocols. For instance, the
University of North Carolina at Chapel Hill's Laboratory Safety Manual emphasizes the
responsibility of the Principal Investigator for the proper containerizing, labeling, and
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management of laboratory waste prior to disposal by the EHS department.[8] Similarly, general
guidance on handling laboratory waste suggests segregating hazardous materials and
ensuring containers are properly capped and stored.[6] For empty chemical containers, it is
recommended that they be triple-rinsed (with the rinsate collected as hazardous waste) before
being discarded, unless they held an acutely toxic substance, in which case the container itself
should be disposed of as hazardous waste.[8]

V. UM-164 Waste Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of UM-164 waste in a laboratory setting.
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Caption: Workflow for the proper segregation and disposal of UM-164 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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